N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide

• IUPAC Name: N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C17H21NO2S/c1-5-18(16-9-7-6-8-10-16)21(19,20)17-14(3)11-13(2)12-15(17)4/h6-12H,5H2,1-4H3
• InChI Key: NTVLJMUQOPZFHX-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=C(C=C2C)C)C
• Molecular Formula: C17H21NO2S
• Molecular Weight: 303.4 g/mol

Description

N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide, also known as ETPBS, is a sulfonamide compound that has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has also been shown to interact with amyloid beta, a protein that is implicated in the development of Alzheimer's disease, and may have potential as a therapeutic agent for this condition.
Biochemical and Physiological Effects
N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects, depending on the specific application and concentration used. In biological systems, N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has been shown to be non-toxic and non-cytotoxic, making it a promising candidate for further investigation as a potential drug candidate. N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has also been shown to have a high binding affinity for certain metal ions, such as copper and zinc, which may have implications for its use as a fluorescent probe in analytical chemistry.

Advantages and Limitations for Lab Experiments

N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, there are also some limitations to its use, such as its relatively high cost compared to other reagents and its limited solubility in certain solvents. These factors may limit its use in certain applications, but overall, N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide remains a promising compound for further investigation in scientific research.

Future Directions

There are several future directions for research on N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide, including its potential as a drug candidate for the treatment of diseases such as cancer and Alzheimer's disease. Further studies are needed to fully understand the mechanism of action of N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide and its interactions with enzymes and proteins in biological systems. Additionally, the development of new methods for the synthesis and purification of N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide may allow for its use in a wider range of applications in chemistry and biology.

Synthesis Methods

N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide can be synthesized through a multi-step process that involves the reaction of aniline with ethyl chloroformate to produce N-ethyl-N-phenyl carbamate, followed by the reaction with 2,4,6-trimethylbenzenesulfonyl chloride to yield N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide. The synthesis of N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has been optimized to achieve high yields and purity, and it is a relatively straightforward process that can be performed in a laboratory setting.

Scientific Research Applications

N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research, including chemistry, biology, and medicine. In chemistry, N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has been used as a reagent in organic synthesis reactions, such as the preparation of sulfonamides and other nitrogen-containing compounds. In biology, N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has been investigated for its potential as a fluorescent probe for the detection of metal ions, such as copper and zinc. In medicine, N-ethyl-2,4,6-trimethyl-N-phenylbenzenesulfonamide has been explored for its potential as a drug candidate for the treatment of diseases, such as cancer and Alzheimer's disease.